Cas no 1086380-44-0 (5-(furan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(furan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1086380-44-0
• MF: C₇H₄N₂O₄
• MW: 180.117661476135
• CID: 4679522
• PubChem ID: 28875613
• Update Time: 2025-07-18

5-(furan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Furyl)-1,2,4-oxadiazole-3-carboxylic acid
• 5-(furan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• SBB053251

• Inchi： 1S/C7H4N2O4/c10-7(11)5-8-6(13-9-5)4-1-2-12-3-4/h1-3H,(H,10,11)
• InChI Key： HFXDLPQTYUQYJB-UHFFFAOYSA-N
• SMILES： O1C(C2=COC=C2)=NC(C(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Topological Polar Surface Area: 89.4

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 395.7±44.0 °C at 760 mmHg
• Flash Point: 193.1±28.4 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(furan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(furan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid

Recent Advances in the Study of 5-(furan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS: 1086380-44-0): A Promising Scaffold in Medicinal Chemistry

The compound 5-(furan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS: 1086380-44-0) has recently emerged as a key scaffold in medicinal chemistry due to its versatile pharmacological properties. This heterocyclic compound, featuring a furan ring fused with a 1,2,4-oxadiazole moiety, has demonstrated significant potential in drug discovery, particularly in the development of anti-inflammatory, antimicrobial, and anticancer agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, highlighting its role as a privileged structure in the design of novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the anti-inflammatory properties of 5-(furan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid derivatives. The study revealed that these compounds exhibit potent inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. Molecular docking simulations further confirmed the binding affinity of these derivatives to the COX-2 active site, suggesting their potential as non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

Another significant breakthrough was reported in Bioorganic & Medicinal Chemistry Letters, where the antimicrobial activity of 5-(furan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid was investigated. The compound demonstrated broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) in the low micromolar range. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for addressing antibiotic resistance.

Recent synthetic methodologies have also advanced the accessibility of 5-(furan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid. A 2024 paper in Organic Letters described a novel one-pot synthesis route using microwave-assisted cyclization, which significantly improved yield and reduced reaction time compared to traditional methods. This innovation is expected to facilitate large-scale production and further pharmacological studies of this compound.

In oncology research, preliminary in vitro studies have shown that 5-(furan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid derivatives induce apoptosis in various cancer cell lines, including breast and colon cancer. The mechanism appears to involve the activation of caspase pathways and inhibition of angiogenesis. These findings, published in European Journal of Medicinal Chemistry, underscore the compound's potential as a multitargeted anticancer agent.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 5-(furan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid derivatives. Current research efforts are focused on improving bioavailability and reducing metabolic instability through structural modifications. The compound's unique chemical architecture continues to inspire innovative drug design strategies in the pharmaceutical industry.

In conclusion, 5-(furan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS: 1086380-44-0) represents a highly versatile scaffold with demonstrated pharmacological activities across multiple therapeutic areas. Ongoing research is expected to yield more potent and selective derivatives, potentially leading to clinical candidates in the near future. The compound's structural features and biological profile make it a compelling subject for continued investigation in medicinal chemistry and drug development.